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Compound of Interest

Compound Name: Tetramethylguanidinium azide

Cat. No.: B8499839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of

Tetramethylguanidinium azide, a compound of interest in various chemical and

pharmaceutical applications. This document outlines the determination of its chemical formula,

a step-by-step protocol for calculating its molecular weight, and a summary of the relevant

quantitative data.

Determination of Chemical Formula
Tetramethylguanidinium azide is an ionic compound composed of the

tetramethylguanidinium cation and the azide anion.

Tetramethylguanidinium Cation: This cation is the conjugate acid of 1,1,3,3-

Tetramethylguanidine. 1,1,3,3-Tetramethylguanidine has the chemical formula C5H13N3.[1]

[2] Upon protonation, it forms the tetramethylguanidinium cation with the formula

[C5H14N3]+.

Azide Anion: The azide anion is a linear triatomic anion with the chemical formula [N3]-.

Combining the cation and the anion gives the overall chemical formula for

Tetramethylguanidinium azide as C5H14N6.[3][4][5][6]
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Experimental Protocol: Calculation of Molecular
Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The following protocol details the calculation for Tetramethylguanidinium azide.

Methodology:

Identify the chemical formula: As established, the chemical formula is C5H14N6.

Determine the number of atoms for each element:

Carbon (C): 5

Hydrogen (H): 14

Nitrogen (N): 6

Obtain the standard atomic weights for each element:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Nitrogen (N): 14.007 u

Calculate the total mass for each element:

Total mass of C = 5 atoms * 12.011 u/atom = 60.055 u

Total mass of H = 14 atoms * 1.008 u/atom = 14.112 u

Total mass of N = 6 atoms * 14.007 u/atom = 84.042 u

Sum the total masses to find the molecular weight:

Molecular Weight = 60.055 u + 14.112 u + 84.042 u = 158.209 u
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The calculated molecular weight of Tetramethylguanidinium azide is approximately 158.21

g/mol .[3]

Data Presentation: Summary of Quantitative Data
The following table summarizes the quantitative data used in the molecular weight calculation

of Tetramethylguanidinium azide.

Element
Chemical
Symbol

Atomic Weight
(u)

Number of
Atoms

Total Mass
Contribution
(u)

Carbon C 12.011 5 60.055

Hydrogen H 1.008 14 14.112

Nitrogen N 14.007 6 84.042

Total 25 158.209

Visualization of the Calculation Workflow
The logical relationship for the calculation of the molecular weight of Tetramethylguanidinium
azide is illustrated in the following diagram.
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Constituent Elements

Atomic Weights (u)

Total Mass Contribution (u)

Carbon (C)
5 atoms

60.055

x

Hydrogen (H)
14 atoms

14.112

x

Nitrogen (N)
6 atoms

84.042

x

12.011

1.008

14.007

Molecular Weight
158.209 u

+

+

+

Click to download full resolution via product page

Workflow for calculating the molecular weight of Tetramethylguanidinium azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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